Methyl 2,4-dicyanobenzoate

• IUPAC Name: methyl 2,4-dicyanobenzoate
• InChI: InChI=1S/C10H6N2O2/c1-14-10(13)9-3-2-7(5-11)4-8(9)6-12/h2-4H,1H3
• InChI Key: BFYWDZMBOCCUIO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)C#N)C#N
• Molecular Formula: C10H6N2O2
• DSSTOX Substance ID: DTXSID90744300
• Molecular Weight: 186.17 g/mol
• CAS RN: 58331-99-0

Description

“Methyl 2,4-dicyanobenzoate” is a chemical compound that belongs to the group of dicyanobenzoates. It has a molecular formula of C10H6N2O2 and an average mass of 186.167 Da.

Molecular Structure Analysis

The molecular structure of “this compound” consists of 10 carbon atoms, 6 hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms.

Scientific Research Applications

1. Structural and Theoretical Analysis

Methyl 4-hydroxybenzoate, a compound structurally related to Methyl 2,4-dicyanobenzoate, has been analyzed for its crystal structure and intermolecular interactions. Extensive studies involving Hirshfeld surface analysis and computational calculations using quantum mechanical methods like Hartree Fock (HF) and Density Functional Theory (DFT) have been conducted. These studies are crucial for understanding the pharmaceutical activity of such molecules (Sharfalddin et al., 2020).

2. Polymerization and Spectroscopic Properties

The influence of methyl methacrylate (MM) polymerization on the fluorescence spectrum of ethyl 5-(4-aminophenyl)-3-amino-2,4-dicyanobenzoate (EAADCy) has been explored. This research indicates potential applications of such compounds in monitoring the polymerization process of MM, highlighting their importance in materials science (Józefowicz et al., 2013).

3. Use in Synthesis of Organic Compounds

A study demonstrates the use of 2-isocyanophenyl 4-methylbenzoate, a compound related to this compound, in the synthesis of 2,5-diketopiperazine derivatives. This showcases its utility in the development of new organic compounds with potential pharmaceutical applications (Ji et al., 2014).

4. Environmental Degradation Studies

Research on the degradation of compounds like carbendazim and 2,4-dichlorophenoxyacetic acid, which involve structures similar to this compound, provides insights into the environmental impact and degradation pathways of such compounds. This is crucial for assessing their environmental safety and developing more eco-friendly alternatives (Nagase et al., 2006).

5. Applications in Catalysis

Studies have shown the efficacy of N-heterocyclic carbenes, derived from compounds like this compound, as catalysts in transesterification and acylation reactions. This has significant implications in synthetic organic chemistry and industrial processes (Grasa et al., 2003).

6. Antimicrobial Efficacy

Research on silver acetate N-heterocyclic carbene complexes, derived from compounds related to this compound, highlights their potential as antimicrobial agents against bacterial strains. This opens avenues for their use in medical applications and drug development (Hindi et al., 2008).